Cas no 1261927-99-4 (2-(2-Chloro-5-hydroxyphenyl)benzoic acid)

2-(2-Chloro-5-hydroxyphenyl)benzoic acid is a chlorinated hydroxyphenyl-substituted benzoic acid derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a chloro group at the ortho position and a hydroxyl group at the meta position relative to the benzoic acid moiety, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. This compound is particularly valuable for constructing complex aromatic frameworks due to its bifunctional nature, enabling selective modifications. It exhibits moderate solubility in polar organic solvents, facilitating its use in synthetic workflows. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) groups contributes to its versatility in fine chemical synthesis.

2-(2-Chloro-5-hydroxyphenyl)benzoic acid structure

1261927-99-4 structure

Product Name:2-(2-Chloro-5-hydroxyphenyl)benzoic acid

CAS No:1261927-99-4

MF:C₁₃H₉ClO₃

MW:248.661762952805

MDL:MFCD18312640

CID:2622334

PubChem ID:53218364

Update Time:2025-10-28

2-(2-Chloro-5-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-CHLORO-5-HYDROXYPHENYL)BENZOIC ACID
- 1261927-99-4
- DTXSID90683306
- MFCD18312640
- 2'-Chloro-5'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
- 2-(2-Chloro-5-hydroxyphenyl)benzoic acid, 95%
- 2-(2-Chloro-5-hydroxyphenyl)benzoic acid
- MDL： MFCD18312640
- Inchi： 1S/C13H9ClO3/c14-12-6-5-8(15)7-11(12)9-3-1-2-4-10(9)13(16)17/h1-7,15H,(H,16,17)
- InChI Key： VIJKTPIARRJMEV-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1C1C=CC=CC=1C(=O)O)O

Computed Properties

Exact Mass: 248.0240218Da
Monoisotopic Mass: 248.0240218Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 57.5Å²

2-(2-Chloro-5-hydroxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318421-5 g	2-(2-Chloro-5-hydroxyphenyl)benzoic acid, 95%; .	1261927-99-4	95%	5g	€1159.00	2023-04-26
abcr	AB318421-5g	2-(2-Chloro-5-hydroxyphenyl)benzoic acid, 95%; .	1261927-99-4	95%	5g	€1159.00	2025-04-21

2-(2-Chloro-5-hydroxyphenyl)benzoic acid Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on 2-(2-Chloro-5-hydroxyphenyl)benzoic acid

Research Brief on 2-(2-Chloro-5-hydroxyphenyl)benzoic acid (CAS: 1261927-99-4): Recent Advances and Applications

2-(2-Chloro-5-hydroxyphenyl)benzoic acid (CAS: 1261927-99-4) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's structural features, which include a benzoic acid moiety linked to a chlorinated hydroxyphenyl group. This unique arrangement has been shown to confer specific biological activities, making it a promising scaffold for medicinal chemistry. Researchers have explored its role as a potential inhibitor of various enzymes and receptors, particularly in the context of inflammatory and metabolic disorders.

One of the key advancements in the study of 2-(2-Chloro-5-hydroxyphenyl)benzoic acid is its synthesis and optimization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route that enhances yield and purity, making the compound more accessible for further research. The study also explored structure-activity relationships (SARs), identifying critical functional groups that influence its biological activity.

In terms of biological applications, preliminary in vitro and in vivo studies have shown that 2-(2-Chloro-5-hydroxyphenyl)benzoic acid exhibits anti-inflammatory properties by modulating key signaling pathways, such as NF-κB and MAPK. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, its ability to interact with specific metabolic enzymes has sparked interest in its use for treating metabolic syndromes, including diabetes and obesity.

Despite these promising results, challenges remain in the clinical translation of 2-(2-Chloro-5-hydroxyphenyl)benzoic acid. Issues such as bioavailability, pharmacokinetics, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward therapeutic applications.

In conclusion, 2-(2-Chloro-5-hydroxyphenyl)benzoic acid (CAS: 1261927-99-4) represents a versatile and promising candidate in the field of drug discovery. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, underscore its potential as a therapeutic agent. Future research should focus on optimizing its pharmacological profile and exploring its efficacy in disease models to unlock its full clinical potential.